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Introduction

The cetane number (CN) is a critical parameter for determining the ignition quality of diesel
fuel. It is a measure of a fuel's ignition delay; the time between the start of injection and the
start of combustion. A higher cetane number indicates a shorter ignition delay period and is
characteristic of a more efficient and smoother combustion. Isocetane, chemically known as
2,2,4,4,6,8,8-heptamethylnonane, is a primary reference fuel used to define the lower end of
the cetane number scale.[1][2] This document provides detailed application notes and protocols
for the use of isocetane as a primary reference standard in fuel analysis, primarily focusing on
the ASTM D613 standard test method.

The Role of Isocetane in the Cetane Number Scale

The cetane number of a diesel fuel is determined by comparing its combustion characteristics
in a standardized test engine to that of reference fuels with known cetane numbers. The cetane
number scale is defined by two primary reference fuels:

* n-Cetane (n-hexadecane): This long, straight-chain alkane has excellent ignition qualities
and is assigned a cetane number of 100.[2]

e Isocetane (2,2,4,4,6,8,8-heptamethylnonane): A highly branched alkane with poor ignition
qualities, isocetane is assigned a cetane number of 15.[1][2]
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Historically, alpha-methylnaphthalene (a-methylnaphthalene) was used as the low cetane

number reference fuel with a value of 0. However, due to its instability and handling difficulties,

it was replaced by the more stable isocetane.[1]

The cetane number of a test fuel is determined by blending n-cetane and isocetane in various

proportions until the blend has the same ignition delay as the test fuel. The percentage of n-

cetane in this blend then determines the cetane number of the fuel.

Data Presentation: Properties of Primary Reference

Fuels

A clear understanding of the physicochemical properties of the primary reference fuels is

essential for accurate fuel analysis. The table below summarizes key properties of isocetane,

n-cetane, and the historical reference, alpha-methylnaphthalene.

Isocetane
(2,2,4,4,6,8,8- n-Cetane (n- alpha-
Property
Heptamethylnonan  Hexadecane) Methylnaphthalene
e)
Chemical Formula CieH3a CieH3a Ci1H1o0
Molar Mass 226.44 g/mol 226.45 g/mol 142.20 g/mol
Cetane Number 15 100 0

Colorless to yellowish

Appearance Colorless liquid Colorless liquid iquid

Density 0.793 g/cm? at 20°C 0.773 g/cm?3 at 20°C 1.02 g/cm3 at 20°C
Boiling Point 240 °C 287 °C 245 °C

Melting Point - 18 °C -30.5°C

Flash Point 96 °C 135°C 82 °C

Solubility in Water Insoluble Insoluble Insoluble
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Experimental Protocols: Determination of Cetane
Number (ASTM D613)

The following protocol outlines the standardized procedure for determining the cetane number
of diesel fuels using a Cooperative Fuel Research (CFR) engine, as specified by ASTM D613.

[31141[5]

Apparatus

o Cooperative Fuel Research (CFR) Engine: A single-cylinder, four-stroke, variable
compression ratio diesel engine.[3][4]

o Fuel System: Capable of delivering the test fuel and reference fuels to the engine.

¢ Instrumentation: To measure ignition delay, compression ratio, and other engine operating
parameters.

Reagents and Materials

e Isocetane (2,2,4,4,6,8,8-heptamethylnonane): Primary reference fuel with a cetane number
of 15.

» n-Cetane (n-hexadecane): Primary reference fuel with a cetane number of 100.
o Test Fuel: The diesel fuel sample to be analyzed.

o Secondary Reference Fuels: Blends of isocetane and n-cetane with known cetane numbers.

Engine Setup and Calibration

e Engine Warm-up: Start the CFR engine and allow it to warm up until all temperatures and
pressures have stabilized according to the manufacturer's specifications.

o Standard Operating Conditions: Ensure the engine is operating under the standard
conditions specified in ASTM D613, including:

o Engine Speed: 900 + 9 rpm
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o Intake Air Temperature: 66 £ 0.5 °C
o Coolant Temperature: 100 £ 1.5 °C

o Injection Timing: 13.0 degrees before top dead center (btdc)

o Calibration: Calibrate the engine using reference fuels with known cetane numbers to ensure
accurate and reproducible results.

Experimental Procedure: Bracketing Method

« Introduce Test Fuel: Fill one of the fuel reservoirs with the test fuel sample.
o Determine Approximate Cetane Number:
o Operate the engine on the test fuel.

o Adjust the compression ratio of the engine until the ignition delay is exactly 13.0 degrees
of crank angle.

o Record the handwheel reading, which provides an initial estimate of the cetane number.
o Select Bracketing Reference Fuels:

o Choose two secondary reference fuel blends with cetane numbers that bracket the
estimated cetane number of the sample fuel (one higher and one lower).

¢ Run High-Cetane Reference Fuel:
o Switch the engine to operate on the higher cetane number reference fuel.
o Adjust the compression ratio to achieve the standard 13.0-degree ignition delay.
o Record the handwheel reading.

e Run Low-Cetane Reference Fuel:

o Switch the engine to operate on the lower cetane number reference fuel.
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o Adjust the compression ratio to achieve the standard 13.0-degree ignition delay.

o Record the handwheel reading.

e Re-check Test Fuel:

o Switch back to the test fuel and make any fine adjustments to the compression ratio to
ensure the 13.0-degree ignition delay is maintained.

o Record the final handwheel reading for the test fuel.

Calculation of Cetane Number

The cetane number of the test fuel is calculated by linear interpolation of the handwheel
readings of the test sample and the two bracketing reference fuels. The formula for calculating
the cetane number is:

CN = CNL + ((HWRL - HWRS) / (HWRL - HWRH)) * (CNH - CNL)

Where:

CN: Cetane Number of the sample

e CNL: Cetane Number of the low-cetane reference fuel

e CNH: Cetane Number of the high-cetane reference fuel

« HWRS: Handwheel Reading for the sample fuel

 HWRL: Handwheel Reading for the low-cetane reference fuel

« HWRH: Handwheel Reading for the high-cetane reference fuel

Mandatory Visualizations
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Caption: The Cetane Number Scale and Ignition Quality.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b1194848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Engine Setup and Warm-up
(ASTM D613 Standard Conditions)

Y

Run Test Fuel Sample

Y

Adjust Compression Ratio (CR)
for 13° Ignition Delay

Y

Record Handwheel Reading (HWR) for Sample

Y

Select Bracketing
Reference Fuels (High & Low CN)

Y

Run High CN Reference Fuel

Y

Adjust CR for 13° Ignition Delay

Y

Record HWR for High CN Ref.

Y

Run Low CN Reference Fuel

Y

Adjust CR for 13° Ignition Delay

Y

Record HWR for Low CN Ref.

Y

Calculate Cetane Number
(Linear Interpolation)

l
©®

Click to download full resolution via product page

Caption: ASTM D613 Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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